1-Bromo-3-(fluoromethyl)-5-methylbenzene

• IUPAC Name: 1-bromo-3-(fluoromethyl)-5-methylbenzene
• InChI: InChI=1S/C8H8BrF/c1-6-2-7(5-10)4-8(9)3-6/h2-4H,5H2,1H3
• InChI Key: OCYUJGDTQRDQPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)CF
• Molecular Formula: C8H8BrF
• Molecular Weight: 203.05 g/mol
• CAS No.: 2244087-79-2

Description

1-Bromo-3-(fluoromethyl)-5-methylbenzene is a useful research compound. Its molecular formula is C8H8BrF and its molecular weight is 203.054. The purity is usually 95%.
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Scientific Research Applications

Halogenation and Its Role in Catalysis

The study by Marcus et al. (2004) sheds light on the reactions of halobenzenes with methanol, focusing on the process of halogenation and its implications in methanol-to-olefin (MTO) catalysis. The research reveals that derivatives of fluorobenzene, including the structurally similar 1-Bromo-3-(fluoromethyl)-5-methylbenzene, undergo methylation, but do not significantly contribute to the MTO catalysis, highlighting the limitations and specific reactivity of halogenated compounds in such catalytic processes (Marcus et al., 2004).

Utility in Radioligand Imaging

Siméon et al. (2012) discuss the synthesis and characterization of [11C]SP203, a compound structurally related to this compound, as a radioligand for imaging brain metabotropic glutamate 5 receptors with PET. This underscores the potential of such compounds in biomedical imaging and neuroscientific research, where the precise visualization of biological processes is crucial (Siméon et al., 2012).

Improvements in Drug Synthesis

Nishimura & Saitoh (2016) discuss the optimization of the synthesis process for a key intermediate in drug discovery, which involves compounds similar to this compound. This research emphasizes the importance of efficient synthesis methods in the pharmaceutical industry, enabling quicker and more cost-effective production of therapeutic compounds (Nishimura & Saitoh, 2016).

Applications in Polymer and Material Chemistry

Chapyshev & Chernyak (2013) explore the use of similar halogenated compounds in the synthesis of new photoactive cross-linking reagents for polymer chemistry. This research highlights the role of such compounds in developing new materials with specific properties, useful in various industrial and technological applications (Chapyshev & Chernyak, 2013).

Enhancing Battery Safety and Performance

Zhang Qian-y (2014) discusses the use of a compound similar to this compound as a bi-functional electrolyte additive in lithium-ion batteries. This study highlights the potential of such additives in enhancing the safety and performance of energy storage devices, a critical aspect of modern technology (Zhang Qian-y, 2014).